Cas no 127757-30-6 (Aureobasidin D (9CI))

Aureobasidin D (9CI) structure
Aureobasidin D (9CI) structure
Product Name:Aureobasidin D (9CI)
CAS No:127757-30-6
MF:C60H92N8O11
MW:1101.41949653625
CID:220894
Update Time:2024-03-01

Aureobasidin D (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aureobasidin D (9CI)
    • 1H,15H-Pyrrolo[1,2-m][1,4,7,10,13,16,19,22,25]oxaoctaazacycloheptacosine,cyclic peptide deriv.
    • Antibiotic R 106III
    • AureobasidinA, 8-(4-hydroxy-N-methyl-L-valine)-
    • Cyclo[L-alloisoleucyl-N-methyl-L-valyl-L-leucyl-4-hydroxy-N-methyl-L-valyl-(2R,3R)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-L-phenylalanyl-N-methyl-L-phenylalanyl-L-prolyl]
    • L-Valine, 4-hydroxy-N-[N-[N-[N-[1-[N-[N-[N-(2-hydroxy-3-methyl-1-oxopentyl)-N-methyl-L-valyl]-L
    • Inchi: 1S/C60H92N8O11/c1-17-38(9)46-57(75)65(14)47(36(5)6)52(70)61-42(32-35(3)4)55(73)67(16)50(60(11,12)78)59(77)79-49(39(10)18-2)58(76)66(15)48(37(7)8)53(71)62-43(33-40-26-21-19-22-27-40)54(72)64(13)45(34-41-28-23-20-24-29-41)56(74)68-31-25-30-44(68)51(69)63-46/h19-24,26-29,35-39,42-50,78H,17-18,25,30-34H2,1-16H3,(H,61,70)(H,62,71)(H,63,69)
    • InChI Key: RLMLFADXHJLPSQ-UHFFFAOYSA-N
    • SMILES: CCC(C1C(=O)N(C)C(C(C)C)C(=O)NC(CC(C)C)C(=O)N(C)C(C(O)(C)C)C(=O)OC(C(CC)C)C(=O)N(C)C(C(C)C)C(=O)NC(CC2C=CC=CC=2)C(=O)N(C)C(CC2C=CC=CC=2)C(=O)N2C(CCC2)C(=O)N1)C

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 79
  • XLogP3: 6.36
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent